Cas no 2680530-24-7 (4-Bromo-3-(chloromethyl)-1,2-oxazole)

• Product Name: 4-Bromo-3-(chloromethyl)-1,2-oxazole
• CAS No: 2680530-24-7
• MF: C₄H₃BrClNO
• MW: 196.429719209671
• MDL: MFCD34183635
• CID: 5671689
• PubChem ID: 165914169
• Update Time: 2023-09-12

4-Bromo-3-(chloromethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• EN300-27151487
• 4-bromo-3-(chloromethyl)-1,2-oxazole
• 2680530-24-7
• 4-Bromo-3-(chloromethyl)isoxazole
• 4-Bromo-3-(chloromethyl)-1,2-oxazole

• MDL： MFCD34183635
• Inchi： 1S/C4H3BrClNO/c5-3-2-8-7-4(3)1-6/h2H,1H2
• InChI Key： AISMUKWALPDLHT-UHFFFAOYSA-N
• SMILES： BrC1=CON=C1CCl

Computed Properties

• Exact Mass: 194.90865g/mol
• Monoisotopic Mass: 194.90865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.796±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 270.0±25.0 °C(Predicted)
• pka: -4.99±0.50(Predicted)